Cas no 1448070-56-1 (1-(4-methoxy-3-methylbenzenesulfonyl)-4-(thiophen-3-yl)piperidine)

• Product Name: 1-(4-methoxy-3-methylbenzenesulfonyl)-4-(thiophen-3-yl)piperidine
• CAS No: 1448070-56-1
• MF: C₁₇H₂₁NO₃S₂
• MW: 351.483542203903
• CID: 6408273
• PubChem ID: 71787026
• Update Time: 2025-08-05

1-(4-methoxy-3-methylbenzenesulfonyl)-4-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-methylbenzenesulfonyl)-4-(thiophen-3-yl)piperidine
• 1-(4-methoxy-3-methylphenyl)sulfonyl-4-thiophen-3-ylpiperidine
• 1-((4-methoxy-3-methylphenyl)sulfonyl)-4-(thiophen-3-yl)piperidine
• F6184-0659
• 1448070-56-1
• VU0534744-1
• AKOS024535837

• Inchi： 1S/C17H21NO3S2/c1-13-11-16(3-4-17(13)21-2)23(19,20)18-8-5-14(6-9-18)15-7-10-22-12-15/h3-4,7,10-12,14H,5-6,8-9H2,1-2H3
• InChI Key： GLWQQYBLKXLQTR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C(C)=C2)(=O)=O)CCC(C2C=CSC=2)CC1

Computed Properties

• Exact Mass: 351.09628588g/mol
• Monoisotopic Mass: 351.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-methoxy-3-methylbenzenesulfonyl)-4-(thiophen-3-yl)piperidine

1-(4-Methoxy-3-Methylbenzenesulfonyl)-4-(Thiophen-3-yl)Piperidine: A Comprehensive Overview

1-(4-Methoxy-3-Methylbenzenesulfonyl)-4-(Thiophen-3-yl)Piperidine, also known by its CAS number 1448070-56-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring, a benzenesulfonyl group, and a thiophene moiety. The presence of these functional groups makes it a versatile molecule with applications ranging from drug design to materials science.

The molecular structure of this compound is intriguing. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, serves as the backbone. Attached to this ring is the benzenesulfonyl group, which introduces electron-withdrawing properties and enhances the compound's stability. The thiophene moiety, a five-membered aromatic ring containing sulfur, adds aromaticity and potential for conjugation. These structural features make the compound an attractive candidate for further research in medicinal chemistry.

Recent studies have highlighted the importance of such compounds in drug discovery. The combination of a piperidine ring and a benzenesulfonyl group has been shown to enhance bioavailability and pharmacokinetic properties. Additionally, the thiophene moiety can act as a bioisostere, providing alternative binding modes for target proteins. This makes 1-(4-Methoxy-3-Methylbenzenesulfonyl)-4-(Thiophen-3-yl)Piperidine a promising lead compound for developing new therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield. Researchers have also explored the use of green chemistry principles in its preparation, such as solvent-free conditions or biocatalysts, to minimize environmental impact.

The pharmacological properties of this compound are currently under investigation. Early studies suggest that it exhibits moderate activity against certain enzymes and receptors, making it a candidate for further optimization. Its ability to modulate cellular pathways could potentially lead to applications in treating conditions such as inflammation or neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown promise in materials science. The thiophene moiety contributes to its electronic properties, making it suitable for use in organic electronics or as a component in advanced materials like conductive polymers.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have indicated that under certain conditions, it undergoes hydrolysis or oxidation, leading to the formation of less complex products. This information is vital for ensuring its safe handling and disposal.

In conclusion, 1-(4-Methoxy-3-Methylbenzenesulfonyl)-4-(Thiophen-3-yl)Piperidine represents an exciting area of research with diverse applications. Its unique structure and functional groups make it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound may pave the way for innovative solutions in various scientific domains.